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Compound of Interest

Compound Name: 4-Hydroxy-tetramisole

CAS No.: 6649-26-9

Cat. No.: B1611461

Get Quote

Executive Summary
4-Hydroxy-tetramisole (

) is the primary Phase I metabolite of the anthelmintic and immunomodulator Levamisole. While
Levamisole itself is a common adulterant in illicit cocaine supplies and a regulated veterinary
drug, its rapid metabolism makes the parent compound difficult to detect after short windows.
Consequently, 4-Hydroxy-tetramisole (often found as a glucuronide conjugate) serves as the
definitive retrospective marker for Levamisole exposure in equine doping control and forensic
toxicology.

This guide details the structural elucidation and routine detection of this analyte using UV-Vis,

IR, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR), with a focus on

distinguishing it from the parent molecule.

Molecular Architecture & Properties[1][2]
The molecule consists of a bicyclic imidazothiazole ring fused to a phenyl group. The "4-

hydroxy" designation refers to the para-position on the phenyl ring relative to the
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imidazothiazole attachment point.

Property Data

IUPAC Name
4-(2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-

yl)phenol

Molecular Formula

Exact Mass 220.0670 Da

Monoisotopic Mass 221.0743 Da

Chirality
Contains one chiral center at C6. (Levamisole is

the S-enantiomer; Tetramisole is the racemate).

Solubility
Soluble in methanol, DMSO, and dilute acids;

sparingly soluble in non-polar solvents.

Spectroscopic Profiling
UV-Visible Spectroscopy
Unlike Levamisole, which exhibits a simple absorption profile typical of alkyl-benzenes, 4-
Hydroxy-tetramisole displays bathochromic shifts due to the auxochromic phenolic hydroxyl

group.

Primary

: ~225 nm (Strong,

)

Secondary

: ~275–280 nm (Moderate, Phenolic band)

pH Dependency: The spectrum exhibits a hyperchromic and bathochromic shift in basic

media (
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) due to the formation of the phenolate ion (

).

Infrared Spectroscopy (FT-IR)
The IR spectrum provides rapid functional group verification. The key differentiator from the

parent Levamisole is the broad hydroxyl stretch.

Frequency (

)
Assignment Structural Note

3200–3500 O-H Stretch (Broad)
Diagnostic peak; absent in

parent Levamisole.

3050
C-H Stretch (

)
Aromatic ring protons.

2850–2950
C-H Stretch (

)
Aliphatic imidazothiazole ring.

1610, 1515 C=C Ring Stretch
Para-substituted aromatic ring

breathing modes.

1230 C-N Stretch Imidazothiazole C-N bond.

Mass Spectrometry (LC-MS/MS)
Mass spectrometry is the gold standard for detection in biological matrices. The ionization is

typically performed in Positive Electrospray Ionization (ESI+) mode.

Precursor Ion:

221.07

Key Fragmentation Pathways:

Loss of Thiazolidine Ring: Cleavage of the bicyclic core is the primary pathway.
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Retro-Diels-Alder (RDA): Characteristic of the imidazothiazole system.

MS Fragmentation Diagram

Figure 1: Proposed ESI+ Fragmentation Pathway for 4-Hydroxy-tetramisole

Precursor Ion
[M+H]+ = 221

Fragment A
[M - C2H4S]

(Thiazole cleavage)- 60 Da (C2H4S)

Fragment B
[M - C2H4N]

(Imidazoline cleavage)

Ring Opening

Phenol Moiety
Diagnostic Ion

Further degradation

Click to download full resolution via product page

Caption: ESI+ fragmentation of m/z 221 typically yields ions corresponding to the loss of the

sulfur-containing bridge.

Nuclear Magnetic Resonance (NMR)
The NMR profile is distinct due to the symmetry of the para-substituted benzene ring.

Predicted

NMR Data (400 MHz, DMSO-

):
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Chemical Shift (

ppm)
Multiplicity Integration Assignment

9.40 Singlet (Broad) 1H

Phenolic -OH

(Exchangeable with

)

7.15
Doublet (

)
2H

Aromatic H-2', H-6'

(Ortho to alkyl)

6.75
Doublet (

)
2H

Aromatic H-3', H-5'

(Ortho to OH)

4.90 Triplet/dd 1H
H-6 (Chiral center

methine)

3.50 – 3.70 Multiplet 1H
H-3 (Imidazothiazole

ring)

3.20 – 3.40 Multiplet 1H H-3 (Geminal partner)

2.70 – 3.10 Multiplet 4H
H-2, H-5 (Remaining

methylene protons)

Note: The aromatic region shows a classic AA'BB' system, distinguishing it from the

monosubstituted benzene of Levamisole.

Experimental Protocol: Extraction & Analysis
Context: In urine samples (equine or human), 4-Hydroxy-tetramisole exists primarily as a

glucuronide. Direct analysis without hydrolysis will yield false negatives.

Workflow Logic
Hydrolysis: Cleave the sugar moiety to release the free analyte.

LLE (Liquid-Liquid Extraction): Isolate the basic analyte from the matrix.
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Analysis: LC-MS/MS for sensitivity; NMR for reference standard purity.

Analytical Workflow Diagram

Figure 2: Extraction Workflow for Biological Matrices

Urine Sample
(Contains Glucuronide)

Enzymatic Hydrolysis
(β-glucuronidase, pH 6.0, 2h)

Step 1

pH Adjustment
(Alkalinize to pH 9.5)

Step 2

LLE Extraction
(Ethyl Acetate / MTBE)

Step 3

Evaporation & Reconstitution
(Mobile Phase)

Step 4

LC-MS/MS Analysis
(MRM Mode: 221 -> Fragments)

Step 5
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Caption: Critical hydrolysis step ensures detection of the conjugated metabolite.
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Protocol Steps
Sample Prep: Take 2.0 mL of urine. Add 1.0 mL of phosphate buffer (pH 6.0).

Hydrolysis: Add 50

of

-glucuronidase (e.g., from E. coli or Helix pomatia). Incubate at 37°C for 2 hours. Why: This
converts the non-extractable glucuronide back to 4-Hydroxy-tetramisole.

Alkalinization: Adjust pH to >9.0 using

or NaOH. Why: The amine must be deprotonated to be extracted into organic solvent.

Extraction: Add 5 mL of Ethyl Acetate or MTBE. Vortex for 5 mins. Centrifuge.

Reconstitution: Evaporate the organic layer under nitrogen. Reconstitute in 100

of 90:10 Water:Acetonitrile (0.1% Formic Acid).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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